3-Iodo-5-(trifluoromethyl)benzoic acid
Overview
Description
“3-Iodo-5-(trifluoromethyl)benzoic acid” is a chemical compound with the CAS number 28186-62-1 . It is a derivative of benzoic acid, which has an iodine atom and a trifluoromethyl group attached to the benzene ring .
Molecular Structure Analysis
The molecular structure of “this compound” consists of a benzene ring with an iodine atom and a trifluoromethyl group attached to it, along with a carboxylic acid group . The molecular formula is C8H4F3IO2, and the molecular weight is 316.02 .Scientific Research Applications
1. Synthesis and Structural Characterization
3-Iodo-5-(trifluoromethyl)benzoic acid plays a significant role in the synthesis and structural characterization of novel compounds. For instance, it has been used in the preparation of recyclable iodine(III) reagents derived from 3-iodosylbenzoic acid, offering a method to easily recover the reduced form, 3-iodobenzoic acid, from reaction mixtures (Yusubov et al., 2008).
2. Continuous Flow Iodination Processes
The compound is also involved in continuous flow iodination processes, demonstrating its utility in the synthesis of various iodinated organic compounds. For example, its use in the iodination of 4-fluoro-2-(trifluoromethyl)benzonitrile has been detailed, indicating its efficiency in producing desired regioisomers (Dunn et al., 2018).
3. One-Pot Synthesis Methods
This compound is also crucial in facilitating one-pot synthesis methods. For example, it has been used in the one-pot synthesis of 3,4,5-triiodoanisole, showcasing a practical method for creating complex molecules from simpler starting materials (Al‐Zoubi et al., 2015).
4. Novel Organic Syntheses
The compound plays a role in the synthesis of novel organic structures, such as triazole fused-1,5-benzoxazocinones, indicating its versatility in creating complex organic molecules (Barve et al., 2017).
5. Electrophilic Trifluoromethylation
This compound is involved in electrophilic trifluoromethylation reactions, serving as a key component in the synthesis of various aromatic and heteroaromatic compounds using hypervalent iodine reagents (Mejía & Togni, 2012).
6. Catalyst-Free Reactions in Water
Its use in catalyst-free reactions, particularly in water-acetonitrile systems, highlights its application in environmentally friendly transformations. This includes the decarboxylative trifluoromethylation of benzoic acid derivatives (Wang et al., 2017).
Safety and Hazards
The safety data sheet for a similar compound, “2-Fluoro-5-(trifluoromethyl)benzoic acid”, indicates that it may cause skin irritation, serious eye irritation, and respiratory irritation . It is recommended to avoid ingestion and inhalation, and to use personal protective equipment when handling the compound . Similar precautions would likely apply to “3-Iodo-5-(trifluoromethyl)benzoic acid”.
Mechanism of Action
Target of Action
It’s known that benzoic acid derivatives can interact with a variety of biological targets, including enzymes and receptors .
Mode of Action
It’s known that benzoic acid derivatives can act through various mechanisms, such as inhibiting enzyme activity or modulating receptor function .
Biochemical Pathways
Benzoic acid derivatives can influence a variety of biochemical pathways depending on their specific targets .
Pharmacokinetics
The presence of the trifluoromethyl group can enhance the lipophilicity of the compound, potentially improving its absorption and distribution .
Result of Action
It’s known that benzoic acid derivatives can have a variety of effects depending on their specific targets .
Action Environment
Environmental factors can influence the action, efficacy, and stability of 3-Iodo-5-(trifluoromethyl)benzoic acid. For example, the pH of the environment can affect the ionization state of the carboxylic acid group, potentially influencing its interaction with targets .
properties
IUPAC Name |
3-iodo-5-(trifluoromethyl)benzoic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H4F3IO2/c9-8(10,11)5-1-4(7(13)14)2-6(12)3-5/h1-3H,(H,13,14) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WKBZOFRUGGDTEU-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=C(C=C1C(F)(F)F)I)C(=O)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H4F3IO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
316.02 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
28186-62-1 |
Source
|
| Record name | 3-iodo-5-(trifluoromethyl)benzoic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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